N-[(3-carbamoylchromen-2-ylidene)amino]pyridine-4-carboxamide

• IUPAC Name: N-[(3-carbamoylchromen-2-ylidene)amino]pyridine-4-carboxamide
• InChI: InChI=1S/C16H12N4O3/c17-14(21)12-9-11-3-1-2-4-13(11)23-16(12)20-19-15(22)10-5-7-18-8-6-10/h1-9H,(H2,17,21)(H,19,22)
• InChI Key: OXORPMPLPMXZQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=NNC(=O)C3=CC=NC=C3)O2)C(=O)N
• Molecular Formula: C16H12N4O3
• DSSTOX Substance ID: DTXSID70347797
• Molecular Weight: 308.29 g/mol
• CAS RN: 5773-97-7

Description

Physical And Chemical Properties Analysis

This compound has a molecular weight of 308.29 g/mol. Other physical and chemical properties such as melting point, boiling point, solubility, and stability would need to be determined experimentally.

Scientific Research Applications

• Synthesis and Characterization : Compounds with structural similarities to N-[(3-carbamoylchromen-2-ylidene)amino]pyridine-4-carboxamide have been synthesized and characterized, highlighting the potential for diverse applications in material science and chemistry. For example, the water-mediated synthesis of related carboxamide compounds has demonstrated non-linear optical (NLO) properties and potential anticancer activity through molecular docking studies indicating interactions near the colchicine binding site of tubulin, which may contribute to the inhibition of tubulin polymerization (Jayarajan et al., 2019).

• Antiproliferative Activity : Research into 2-chlorophenyl carboxamide thienopyridines, which share functional group characteristics with the compound , has revealed antiproliferative properties against specific enzymes, indicating potential applications in cancer research and therapy (van Rensburg et al., 2017).

• Biological Evaluation : The synthesis and biological evaluation of Schiff’s bases and 2-azetidinones derived from related pyridine-4-carbohydrazides have shown potential antidepressant and nootropic activities, suggesting a wide range of neurological applications (Thomas et al., 2016).

• Cytotoxic Activity : Novel cyclic systems in thiadiazolo[2,3-a]pyridine benzamide derivatives and their copper(II) complexes have shown significant cytotoxicity against various human cancer cell lines, indicating the potential for developing new anticancer agents (Adhami et al., 2014).

Future Directions

The future directions for research on this compound could involve exploring its potential applications, studying its properties in more detail, and developing efficient methods for its synthesis.